Cas no 593-03-3 (Hexadecan-3-ol)

Hexadecan-3-ol Properties

Names and Identifiers

• Hexadecan-3-ol
• 3-HEXADECANOL
• EINECS 209-781-4
• n-Hexadecanol-3
• 8826AB
• RP28532
• IMED1136796626
• EN002626
• AX8164197
• 593H033
• AS-40049
• CHEBI:197390
• DTXSID60870645
• 3-hydroxyhexadecane
• FT-0615778
• SCHEMBL133933
• AKOS005063329
• J-512588
• ethyl n-tridecyl carbinol
• MFCD00051480
• NS00043184
• CS-0068715
• 593-03-3
• DB-001258
• +Expand

• MDL： MFCD00051480
• InChIKey： ACDUHTSVVVHMGU-UHFFFAOYSA-N
• Inchi： 1S/C16H34O/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(17)4-2/h16-17H,3-15H2,1-2H3
• SMILES： O([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 242.26100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 13
• Monoisotopic Mass: 242.260966
• Heavy Atom Count: 17
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 5.45840
• PSA: 20.23000
• Refractive Index: 1.4260 (estimate)
• Boiling Point: 315.27°C (estimate)
• Melting Point: 50°C
• Flash Point: 118.6 °C
• FEMA: 2042
• Density: 0.8000